N-(2-methoxybenzyl)-N-(3-methylbenzyl)-4-piperidinecarboxamide hydrochloride

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N-[(3-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O2/c1-17-6-5-7-18(14-17)15-24(22(25)19-10-12-23-13-11-19)16-20-8-3-4-9-21(20)26-2/h3-9,14,19,23H,10-13,15-16H2,1-2H3
• InChI Key: NLOJEOPRNWPCMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(CC2=CC=CC=C2OC)C(=O)C3CCNCC3
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

N-(2-methoxybenzyl)-N-(3-methylbenzyl)-4-piperidinecarboxamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly abbreviated as MBMP and is a piperidine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of MBMP is not fully understood. However, it has been suggested that MBMP exerts its neuroprotective effects by inhibiting the activation of microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. MBMP has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, MBMP has been shown to inhibit the proliferation of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
MBMP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase. MBMP has also been shown to decrease the levels of reactive oxygen species and lipid peroxidation, which are involved in oxidative stress. Additionally, MBMP has been shown to decrease the levels of inflammatory cytokines such as interleukin-6 and interleukin-8.

Advantages and Limitations for Lab Experiments

MBMP has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. Additionally, MBMP has been shown to have low toxicity and is well tolerated in animal studies. However, there are also limitations to using MBMP in lab experiments. The compound is relatively new and there is limited information available on its pharmacokinetics and pharmacodynamics. Additionally, the exact mechanism of action of MBMP is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of MBMP. One potential direction is to further investigate its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to investigate its anticancer properties and its potential use as a chemotherapeutic agent. Additionally, further studies are needed to understand the pharmacokinetics and pharmacodynamics of MBMP and to identify any potential side effects. Overall, MBMP is a promising compound that has the potential to be used in a variety of therapeutic applications.

Scientific Research Applications

MBMP has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and has the ability to alleviate pain. Studies have also shown that MBMP has anti-inflammatory properties and can be used to treat inflammatory conditions such as arthritis. Additionally, MBMP has been shown to have anticancer properties and has the potential to be used as a chemotherapeutic agent.